3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one
Overview
Description
3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one, also known as BTFIQ, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. BTFIQ is a heterocyclic compound that contains a quinoxaline ring, which makes it an important building block for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one is not fully understood. However, it is believed that this compound acts as an electron acceptor in organic semiconductors, which allows for efficient charge transport. This property makes it an important component in the development of high-performance electronic devices.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that this compound is non-toxic and does not have any significant adverse effects on living organisms. This makes it a suitable compound for use in lab experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one in lab experiments is its high yield and cost-effectiveness. Additionally, this compound is a stable compound that can be easily synthesized and stored. However, one of the limitations of using this compound is its limited solubility in certain solvents, which can affect its application in some experiments.
Future Directions
There are numerous future directions for the research and development of 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one. One potential direction is the synthesis of new organic semiconductors using this compound as a building block. Additionally, the use of this compound in the development of new electronic devices such as sensors and actuators is an area of interest. Further studies on the biochemical and physiological effects of this compound are also needed to fully understand its potential applications.
Scientific Research Applications
3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of organic electronics. This compound is used as a building block for the synthesis of organic semiconductors, which have high electron mobility and stability. These properties make them suitable for use in electronic devices such as transistors and solar cells.
properties
IUPAC Name |
3,7-bis(trifluoromethyl)-4aH-quinoxalin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F6N2O/c11-9(12,13)4-1-2-5-6(3-4)18-8(19)7(17-5)10(14,15)16/h1-3,5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHKRAIBDKUGVGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=NC(=O)C(=NC21)C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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